N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide

• IUPAC Name: N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H19N3O3S4/c1-11(2)30(25,26)13-6-4-12(5-7-13)10-16(24)23-19-21-14-8-9-15-18(17(14)28-19)29-20(22-15)27-3/h4-9,11H,10H2,1-3H3,(H,21,23,24)
• InChI Key: UOGRYJYTHYHDJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C4=C(C=C3)N=C(S4)SC
• Molecular Formula: C20H19N3O3S4
• Molecular Weight: 477.7 g/mol
• CAS No.: 955619-64-4

Description

N-(2-methylsulfanyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-7-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide is a useful research compound. Its molecular formula is C20H19N3O3S4 and its molecular weight is 477.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The scientific research on compounds similar to 2-(4-(isopropylsulfonyl)phenyl)-N-(7-(methylthio)benzo[1,2-d:4,3-d']bis(thiazole)-2-yl)acetamide focuses on their synthesis and potential biological activities. While the direct studies on this exact compound are limited, research on related structures provides valuable insights into their applications in medicinal chemistry and material science.

• Antitumor and Antimicrobial Evaluation : A study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives to evaluate their antitumor activity against various human tumor cell lines. Among these compounds, some showed considerable anticancer activity against specific cancer cell lines, highlighting the potential of similar structures in cancer research (Yurttaş, Tay, & Demirayak, 2015).

• Antibacterial and Antifungal Activities : Another study focused on the synthesis of 2-mercaptobenzimidazole derivatives, including N-(4-oxo-2-phenyl-thiazolidin-3yl) acetamide derivatives. These compounds were tested for their antibacterial and antifungal activities, demonstrating excellent activity against a panel of microorganisms. This research underscores the significance of thiazole and acetamide derivatives in developing new antimicrobial agents (Devi, Shahnaz, & Prasad, 2022).

• Discovery of Aqueous-Soluble Inhibitors : A study identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, showcasing a compound with significant selectivity and potential for treating diseases involving ACAT-1 overexpression. This research highlights the utility of thiazole and acetamide derivatives in designing drugs with improved solubility and absorption properties (Shibuya et al., 2018).

• Anticonvulsant Agents : Research on heterocyclic compounds containing a sulfonamide thiazole moiety synthesized derivatives that showed protection against convulsion in an anticonvulsant activity evaluation. This study indicates the potential of such derivatives in the development of new anticonvulsant drugs (Farag et al., 2012).